Cas no 1859087-87-8 (1-bromo-4-methyl-9H-thioxanthen-9-one)

1-Bromo-4-methyl-9H-thioxanthen-9-one is a brominated thioxanthenone derivative with applications in organic synthesis and pharmaceutical research. Its structure, featuring a thioxanthenone core with bromine and methyl substituents, makes it a valuable intermediate for constructing complex heterocyclic compounds. The bromine atom enhances reactivity in cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. This compound is particularly useful in photochemistry and materials science due to its potential as a photoinitiator or light-sensitive moiety. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers value it for its versatility in functionalization and its role in developing novel bioactive molecules.

1-bromo-4-methyl-9H-thioxanthen-9-one structure

1859087-87-8 structure

Product Name:1-bromo-4-methyl-9H-thioxanthen-9-one

CAS No:1859087-87-8

MF:C₁₄H₉BrOS

MW:305.189661741257

MDL:MFCD31652595

CID:4629685

PubChem ID:110191561

Update Time:2025-06-06

1-bromo-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-methyl-9H-thioxanthen-9-one
- MDL： MFCD31652595
- Inchi： 1S/C14H9BrOS/c1-8-6-7-10(15)12-13(16)9-4-2-3-5-11(9)17-14(8)12/h2-7H,1H3
- InChI Key： QFUJJBSGLCDRNY-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C)C2=C1C(C1C=CC=CC=1S2)=O

Computed Properties

Exact Mass: 303.95575g/mol
Monoisotopic Mass: 303.95575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 42.4Å²

1-bromo-4-methyl-9H-thioxanthen-9-one Pricemore >>

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